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Introduction

Ferrovanadium (FeV) is a critical ferroalloy composed primarily of iron and vanadium, with
vanadium content typically ranging from 35% to 85%.[1][2] It serves as a universal hardener,
strengthener, and anti-corrosive additive in the production of various steels, including high-
strength low-alloy (HSLA) steel and tool steels.[3][4] The addition of ferrovanadium to steel
refines the grain structure and forms stable vanadium carbides and nitrides, which significantly
enhances the mechanical properties such as strength, toughness, and wear resistance.[3][4]
Ferrovanadium is produced through the reduction of vanadium pentoxide (V20s) with a
reducing agent like aluminum or silicon in the presence of iron, typically in an electric arc
furnace.[1]

The properties and performance of ferrovanadium are intrinsically linked to its chemical
composition and crystal structure. Commercial ferrovanadium is available in several grades,
most commonly designated by their approximate vanadium content, such as FeV40, FeV50,
FeV60, and FeV80.[5] Understanding the nuances of the crystal structure across these grades

© 2026 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b1254409#bc-rfq
https://www.benchchem.com/product/b1254409/docs?utm_src=pdf-body#crystal-structure-analysis-of-different-ferrovanadium-grades-an-in-depth-technical-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC11818209/
http://jkferroalloys.com/ferroproduct/ferro-vanadium/
https://en.wikipedia.org/wiki/Ferrovanadium
https://www.zaferroalloy.com/product/ferro-vanadium-50.html
https://www.benchchem.com/product/b1254409/docs?utm_src=pdf-body#crystal-structure-analysis-of-different-ferrovanadium-grades-an-in-depth-technical-guide
https://en.wikipedia.org/wiki/Ferrovanadium
https://www.zaferroalloy.com/product/ferro-vanadium-50.html
https://www.benchchem.com/product/b1254409/docs?utm_src=pdf-body#crystal-structure-analysis-of-different-ferrovanadium-grades-an-in-depth-technical-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC11818209/
https://www.benchchem.com/product/b1254409/docs?utm_src=pdf-body#crystal-structure-analysis-of-different-ferrovanadium-grades-an-in-depth-technical-guide
https://www.benchchem.com/product/b1254409/docs?utm_src=pdf-body#crystal-structure-analysis-of-different-ferrovanadium-grades-an-in-depth-technical-guide
https://www.za-refractories.com/info/what-is-the-main-chemical-composition-of-fev-103252145.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

is paramount for researchers, scientists, and drug development professionals in optimizing
steel properties and developing new alloys. This technical guide provides a comprehensive
overview of the crystal structure analysis of different ferrovanadium grades, detailing
experimental methodologies and presenting available data.

Chemical Composition of Common Ferrovanadium
Grades

The chemical composition of ferrovanadium is a primary determinant of its properties. While
vanadium and iron are the main constituents, the concentration of impurities such as carbon,
silicon, aluminum, sulfur, and phosphorus are also critical and are typically regulated by
standards like ASTM A102.[6][7][8][9][10] The following table summarizes the typical chemical
compositions for common ferrovanadium grades.

Vanadiu Carbon Silicon Aluminu Phosph  Sulfur
Grade Iron (Fe) .
m (V) (C) (Si) m (Al) orus (P) (S)

FeVv40 ~40% Balance <0.30% <2.0% <4.0% <0.10% <0.10%

FeV50 ~50% Balance <0.30% <2.0% <2.5% <0.06% <0.05%

FeVv60 ~60% Balance <0.30% <2.0% <2.5% <0.06% <0.05%

FeVv80 75-85% Balance <0.30% <2.0% <1.5% <0.06% <0.05%

Note:
The
exact
compositi
on can
vary
between
manufact
urers and
specific
customer
requirem

ents.
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Crystal Structure of Ferrovanadium

The iron-vanadium binary system exhibits a body-centered cubic (bcc) solid solution at high
temperatures.[11] As the vanadium content increases and the temperature decreases, the
formation of a hard and brittle intermetallic compound known as the sigma (o) phase can occur,
particularly in the 35-55% vanadium range at temperatures below 1210°C.[12] The presence
and proportion of these phases significantly influence the mechanical properties of the
ferroalloy.

While detailed comparative crystallographic data across all commercial grades is not readily
available in the public domain, the following table summarizes the expected phases and crystal
structures based on the Fe-V phase diagram and general metallurgical principles.

Expected
Expected Crystal Crystal
Grade ) Secondary
Primary Phase  Structure Structure
Phase(s)
a-FeV Solid Body-Centered )
FeVv40 ) ] Sigma (o) Phase  Tetragonal
Solution Cubic (BCC)
o-FeV Solid Body-Centered )
FeV50 ) ] Sigma (o) Phase  Tetragonal
Solution Cubic (BCC)
a-FeV Solid Body-Centered
FeVv60 _ _ - -
Solution Cubic (BCC)
a-FeV Solid Body-Centered
FeVv80 - -
Solution Cubic (BCC)

Note: The actual
phase
composition can
be influenced by
the cooling rate
during production
and the presence

of impurities.
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Lattice Parameters: The lattice parameter of the bcc solid solution in Fe-V alloys is expected to
vary with the vanadium content. However, specific and consistent values for each commercial
grade are not well-documented. Molecular dynamics simulations suggest a non-linear
relationship between vanadium concentration and the equilibrium lattice parameter.[13]

Grain Size: The as-cast microstructure of ferrovanadium typically exhibits a range of grain
sizes. For a V-3.7Cr-3.6Ti alloy produced by vacuum arc remelting, the average grain size in
the chill regions was approximately 500 pm, while the columnar grains were around 2 mm.[14]
The grain size in commercial ferrovanadium will depend on the specific production process
and subsequent processing steps. The addition of vanadium to steels is known to refine the
grain size of the final product.[3]

Experimental Protocols for Crystal Structure
Analysis

The characterization of the crystal structure of ferrovanadium grades relies on well-
established analytical techniques, primarily X-ray Diffraction (XRD) and Electron Backscatter
Diffraction (EBSD).

X-ray Diffraction (XRD) Analysis

XRD is a fundamental technique for phase identification, determination of lattice parameters,
and quantification of phase fractions.[15]

Sample Preparation:
» Arepresentative sample of the ferrovanadium grade is obtained.

» For powder diffraction, the sample is crushed and ground to a fine powder (typically <44
micrometers) to ensure a random orientation of the crystallites.[16] This can be done using a
mortar and pestle or a specialized mill like a McCrone mill, which is designed to preserve the
crystal lattice structure.[17] Grinding under a liquid medium such as ethanol can help
minimize sample loss and structural damage.[16]

e The fine powder is then carefully packed into a sample holder to create a flat, smooth
surface for analysis.[6]

© 2026 BenchChem. All rights reserved. 4 /13 Tech Support


https://www.researchgate.net/publication/382493942_Lattice_dynamics_and_free_energies_of_Fe-V_alloys_with_thermal_and_chemical_disorder
https://www.benchchem.com/product/b1254409/docs?utm_src=pdf-body#crystal-structure-analysis-of-different-ferrovanadium-grades-an-in-depth-technical-guide
https://www.researchgate.net/publication/289359244_As-cast_microstructure_character_of_vanadium_alloys_made_by_VAR
https://www.benchchem.com/product/b1254409/docs?utm_src=pdf-body#crystal-structure-analysis-of-different-ferrovanadium-grades-an-in-depth-technical-guide
https://en.wikipedia.org/wiki/Ferrovanadium
https://www.benchchem.com/product/b1254409/docs?utm_src=pdf-body#crystal-structure-analysis-of-different-ferrovanadium-grades-an-in-depth-technical-guide
https://steelselector.sij.si/help/testing/xrd.html
https://www.benchchem.com/product/b1254409/docs?utm_src=pdf-body#crystal-structure-analysis-of-different-ferrovanadium-grades-an-in-depth-technical-guide
https://cms.eas.ualberta.ca/xrd/sample-preparation/
https://www.retsch.com/files/37427/sample-preparation-for-x-ray-diffraction-analysis.pdf
https://cms.eas.ualberta.ca/xrd/sample-preparation/
https://www.drawellanalytical.com/xrd-sample-preparation-best-practices-for-different-sample-forms/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Data Acquisition:
e Instrument: A powder X-ray diffractometer is used.

« X-ray Source: Commonly, a Cu Ka (A = 1.5406 A) or Co Ka (A = 1.7890 A) radiation source is
employed. For steel and ferroalloy analysis, Co radiation can provide an optimal compromise
for accessing sufficient reflections of different phases.[18]

e Scan Range (20): A wide angular range is scanned, for example, from 20° to 120°, to capture
all significant diffraction peaks.

o Step Size and Dwell Time: A small step size (e.g., 0.02°) and a sufficient dwell time per step
are used to ensure good data quality.

Data Analysis (Rietveld Refinement): The Rietveld method is a powerful technique for
analyzing powder diffraction data.[19][20] It involves fitting a calculated diffraction pattern to the
entire experimental pattern, allowing for the refinement of various structural parameters.[19]

e Phase Identification: The initial phases present in the sample are identified by comparing the
experimental diffraction pattern to a database of known crystal structures.

o Profile Fitting: A theoretical diffraction profile is calculated based on the identified crystal
structures, lattice parameters, atomic positions, and instrumental parameters.

o Least-Squares Refinement: The parameters of the theoretical model are refined iteratively
using a least-squares algorithm to minimize the difference between the calculated and
observed diffraction patterns.[19]

o Quantitative Analysis: From the refined model, quantitative information such as the weight
fraction of each phase, precise lattice parameters, crystallite size, and microstrain can be
extracted.[18][20]
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Caption: Experimental Workflow for XRD Analysis of Ferrovanadium.

Electron Backscatter Diffraction (EBSD) Analysis
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EBSD is a scanning electron microscope (SEM) based technique that provides crystallographic

information about the microstructure of a material, including grain size, grain orientation, and

phase distribution.[21]

Sample Preparation:

A small section is cut from the bulk ferrovanadium sample.
The section is mounted in a conductive resin.

The mounted sample is mechanically ground using successively finer abrasive papers to
achieve a flat surface.

The ground sample is then polished using diamond suspensions of decreasing particle size
(e.g., 9 pm, 3 um, 1 pm).

A final polishing step using a colloidal silica suspension is often necessary to remove the last
vestiges of surface deformation and create a strain-free surface suitable for EBSD analysis.

Data Acquisition:

Instrument: A scanning electron microscope equipped with an EBSD detector and analysis
software.

Operating Conditions: The SEM is operated at a high accelerating voltage (e.g., 20 kV) and a
tilted sample stage (typically 70°).[22]

Mapping: The electron beam is scanned across the area of interest in a grid pattern, and at
each point, a Kikuchi diffraction pattern is collected by the EBSD detector.

Data Analysis:

 Indexing: The collected Kikuchi patterns are automatically indexed by the software to

determine the crystal orientation and phase at each point on the map.

» Map Generation: The indexed data is used to generate various maps, including:

o Phase Maps: Showing the spatial distribution of different crystalline phases.
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o Inverse Pole Figure (IPF) Maps: Color-coded maps that visualize the crystallographic
orientation of the grains.

o Grain Boundary Maps: Highlighting the boundaries between grains and indicating their
misorientation angles.

o Image Quality (1Q) Maps: Which can help to distinguish between phases with different
levels of crystal perfection.[8]

e Quantitative Analysis: From the generated maps, quantitative data such as average grain
size, grain size distribution, and texture (preferred orientation) can be extracted.
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Caption: Experimental Workflow for EBSD Analysis of Ferrovanadium.
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Relationship between Ferrovanadium Grade and
Crystal Structure

The primary variable across the different grades of ferrovanadium is the concentration of
vanadium. This variation is expected to have a direct impact on the crystal structure,
particularly the phase composition and lattice parameters.

Expected Phase Composition vs. Ferrovanadium Grade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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